2-(Cyclohexylmethyl)-6-methoxyphenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(Cyclohexylmethyl)-6-methoxyphenol is a phenolic derivative characterized by a methoxy (-OCH₃) group at the 6th position and a cyclohexylmethyl (-CH₂C₆H₁₁) substituent at the 2nd position of the phenol ring. This compound has garnered attention due to its enhanced bioactivity compared to simpler phenolic analogs, particularly in enzyme inhibition and antimicrobial applications. Its structure combines the electron-donating properties of the methoxy group with the lipophilic bulk of the cyclohexylmethyl moiety, which is critical for interactions with biological targets .
Properties
Molecular Formula |
C14H20O2 |
|---|---|
Molecular Weight |
220.31 g/mol |
IUPAC Name |
2-(cyclohexylmethyl)-6-methoxyphenol |
InChI |
InChI=1S/C14H20O2/c1-16-13-9-5-8-12(14(13)15)10-11-6-3-2-4-7-11/h5,8-9,11,15H,2-4,6-7,10H2,1H3 |
InChI Key |
DGJDCFBLDZSSJV-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1O)CC2CCCCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Cyclohexylmethyl)-6-methoxyphenol can be achieved through several methods. One common approach involves the Williamson Ether Synthesis , where an alkyl halide undergoes nucleophilic substitution by an alkoxide to form an ether . This reaction typically requires primary alkyl halides and strong bases like sodium hydride or potassium hydride.
Industrial Production Methods
In industrial settings, the production of 2-(Cyclohexylmethyl)-6-methoxyphenol may involve large-scale electrophilic aromatic substitution reactions. These reactions are initiated by the formation of a sigma-bond between the electrophile and the benzene ring, followed by the removal of a proton to yield the substituted benzene ring .
Chemical Reactions Analysis
Types of Reactions
2-(Cyclohexylmethyl)-6-methoxyphenol undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or sulfonates.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)
Reduction: Lithium aluminum hydride (LiAlH₄), Sodium borohydride (NaBH₄)
Substitution: Halogens (Cl₂, Br₂), Sulfonates (tosyl chloride, mesyl chloride)
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.
Scientific Research Applications
2-(Cyclohexylmethyl)-6-methoxyphenol has a wide range of applications in scientific research:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.
Industry: Utilized in the production of various chemical products, including pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 2-(Cyclohexylmethyl)-6-methoxyphenol involves its interaction with specific molecular targets and pathways. For instance, it may exert its effects by modulating enzyme activity or interacting with cellular receptors. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Parent Flavonoids: Luteolin and Eriodyctiol
Luteolin and eriodyctiol are flavonoid parent compounds lacking the cyclohexylmethyl group. Studies show that alkyl substitution at the C6 position significantly enhances bioactivity:
- Compound 1 (2-(Cyclohexylmethyl)-6-methoxyphenol) exhibits an IC₅₀ of 0.05 µM against bacterial neur aminidase (BNA), compared to 4.4 µM for luteolin, indicating a ~88-fold increase in potency .
- Similarly, compound 2 (a cyclohexylmethyl-substituted eriodyctiol derivative) has an IC₅₀ of 0.07 µM , outperforming eriodyctiol (IC₅₀ = 17.8 µM ) by 250-fold .
Key Insight : The cyclohexylmethyl group enhances steric bulk and lipophilicity, improving target binding and inhibitor efficacy.
Schiff Bases with Methoxyphenol Moieties
Schiff bases derived from 2-hydroxy-3-methoxybenzaldehyde (e.g., (E)-2-(((2-hydroxyphenyl)imino)methyl)-6-methoxyphenol) demonstrate structure-dependent antioxidant activity:
- Ortho-substituted derivatives (e.g., compound I) show superior DPPH radical scavenging (IC₅₀ = 5.2 µg/mL ) compared to meta- and para-substituted analogs (IC₅₀ = 12.4 µg/mL and 8.7 µg/mL , respectively) .
- Thermal stability is also influenced by substituent position, with ortho derivatives remaining stable up to 210°C .
Key Insight : Substituent position (ortho vs. meta/para) modulates electronic effects and stability, impacting antioxidant capacity.
Cyclohexylmethyl vs. Cyclopentylamino Derivatives
Aminomethyl and Chlorobenzyl Derivatives
- 2-{[(3-Chlorobenzyl)amino]methyl}-6-methoxyphenol introduces a halogenated aromatic ring, which may improve binding to hydrophobic enzyme pockets .
Data Table: Comparative Analysis of Key Compounds
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
